Cas no 1805266-35-6 (4-(Difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine-2-acetic acid)

• Product Name: 4-(Difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine-2-acetic acid
• CAS No: 1805266-35-6
• MF: C₁₀H₈F₅NO₃
• MW: 285.167440414429
• CID: 4897857
• Update Time: 2025-06-09

4-(Difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine-2-acetic acid

• Inchi： 1S/C10H8F5NO3/c1-19-6-2-4(9(11)12)8(10(13,14)15)5(16-6)3-7(17)18/h2,9H,3H2,1H3,(H,17,18)
• InChI Key： IMACOKLELTZQLT-UHFFFAOYSA-N
• SMILES： FC(C1C(CC(=O)O)=NC(=CC=1C(F)F)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 2.2
• Topological Polar Surface Area: 59.4

Additional information on 4-(Difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine-2-acetic acid

Introduction to 4-(Difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine-2-acetic Acid (CAS No. 1805266-35-6)

4-(Difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine-2-acetic acid, identified by its CAS number 1805266-35-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and pharmacological relevance. The presence of multiple fluorinated substituents, specifically difluoromethyl and trifluoromethyl groups, as well as the methoxy functional group, imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for drug discovery and medicinal chemistry research.

The structural features of 4-(Difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine-2-acetic acid contribute to its potential utility in the development of novel therapeutic agents. The difluoromethyl group, for instance, is known to enhance metabolic stability and binding affinity in drug molecules, while the trifluoromethyl group often improves lipophilicity and bioavailability. These characteristics are particularly relevant in the design of small-molecule inhibitors targeting enzyme-catalyzed reactions, which are critical in many disease pathways.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their ability to modulate biological processes at the molecular level. Studies have demonstrated that compounds containing difluoromethyl or trifluoromethyl substituents can exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. This has led to their incorporation into a wide range of drug candidates, particularly those aimed at oncology, inflammation, and infectious diseases.

One of the most compelling aspects of 4-(Difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine-2-acetic acid is its versatility as a building block in synthetic chemistry. The acetic acid moiety at the 2-position provides a reactive site for further functionalization, allowing chemists to explore diverse derivatives with tailored biological activities. This flexibility has made it a popular choice for medicinal chemists seeking to develop novel scaffolds with enhanced potency and selectivity.

Recent advancements in computational chemistry have further highlighted the potential of this compound. Molecular modeling studies have indicated that the fluorinated pyridine core can interact favorably with biological targets such as enzymes and receptors, leading to high-affinity binding. These insights have guided the optimization of lead compounds in drug discovery pipelines, where 4-(Difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine-2-acetic acid serves as a key intermediate.

The pharmaceutical industry has shown particular interest in fluorinated pyridines due to their role in enhancing drug-like properties. For example, compounds with methoxy groups are often employed to improve solubility and metabolic stability, while fluorinated substituents contribute to selectivity by fine-tuning interactions with biological targets. This synergy has led to several successful drug candidates that incorporate fluorinated pyridine moieties into their structures.

In addition to its pharmaceutical applications, 4-(Difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine-2-acetic acid has found utility in agrochemical research. Fluorinated pyridines are known to exhibit herbicidal and pesticidal properties, making them valuable components in crop protection formulations. The structural complexity of this compound allows for the development of derivatives with improved efficacy against resistant strains of weeds and pests.

The synthesis of 4-(Difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine-2-acetic acid presents both challenges and opportunities for synthetic chemists. The introduction of multiple fluorinated groups requires precise control over reaction conditions to avoid unwanted side products. However, advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules with high yields and purity.

One notable synthetic approach involves multi-step organic transformations starting from commercially available precursors. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in introducing fluorinated substituents into the pyridine core. Additionally, nucleophilic substitution reactions at specific positions allow for the incorporation of the methoxy and acetic acid functionalities.

The growing body of literature on fluorinated pyridines underscores their importance in modern chemistry. Researchers continue to explore new synthetic routes and applications for these compounds, driven by their immense potential in drug discovery and material science. As our understanding of structure-activity relationships improves, so does the likelihood of identifying novel therapeutic agents based on this scaffold.

In conclusion, 4-(Difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine-2-acetic acid (CAS No. 1805266-35-6) represents a fascinating example of how structural complexity can be leveraged to develop molecules with significant biological activity. Its unique combination of fluorinated substituents and functional groups makes it a versatile tool for medicinal chemists and synthetic organic chemists alike. As research progresses, this compound is poised to play an increasingly important role in the development of next-generation pharmaceuticals and agrochemicals.